Cas no 13673-95-5 ((S)-Methyl 2-hydroxy-3-phenylpropanoate)

• Product Name: (S)-Methyl 2-hydroxy-3-phenylpropanoate
• CAS No: 13673-95-5
• Molecular Formula: C₁₀H₁₂O₃
• Molecular Weight: 180.2005
• MDL: MFCD00038224
• CID: 49396
• PubChem ID: 5289077

(S)-Methyl 2-hydroxy-3-phenylpropanoate Properties

Names and Identifiers

• (S)-Methyl 2-hydroxy-3-phenylpropanoate
• alpha-Hydroxybenzenepropanoic acid methyl ester
• L-3-Phenyl-lactic acid methyl ester
• (-)-3-Phenyllactic acid methyl ester
• Methyl L-3-phenyllactate
• L(-) PHENYLLACTIC ACID METHYL ESTER
• L-PHENYLLACTIC ACID METHYLESTER
• L-β-Phenyllactic acid-OMe
• Methyl-(2S)-2-hydroxy-3-phenylpropanoate
• methyl (2S)-2-hydroxy-3-phenylpropanoate
• L-METHYL 3-PHENYLLACTATE
• L-b-Phenyllactic acid-OMe
• L-METHYL-BETA-PHENYLLACTATE
• L-β-Phenyllatctic Acid-OMe
• L-BETA-PHENYLLACTIC ACID-OME
• (2S)-2-hydroxy-3-phenylbutanoate
• Methyl (S)-2-hydroxy-3-phenylpropionate
• PubChem6055
• L-3-Phenyllactic acid-OMe
• KSC493S5F
• NMPPJJIBQQCOOI-VIFPVBQESA-N
• FD1247
• methyl 2(S)-hydroxy-3-phenylpropionate
• methyl (S)-2-hydro
• MFCD00038224
• SCHEMBL3980617
• (S)-2-Hydroxy-3-phenylpropionic acid, methyl ester
• 13673-95-5
• methyl (S)-2-hydroxy-3-phenylpropionoate
• J-006901
• Q27464167
• (S)-(-)-3-phenyllactic acid methyl ester
• (s)-2-hydroxy-3-phenyl-propionic acid methyl ester
• AKOS005067766
• AKOS015850964
• DTXSID40415351
• EN300-1174652
• (2s)-methyl 2-hydroxy-3-phenylpropionate
• Methyl L-3-phenyllactate, >=97.0% (HPLC)
• CS-W007891
• DS-14356
• α-Hydroxybenzenepropanoic acid methyl ester
• (S)-methyl 2-hydroxy-3-phenylpropanoate
• DB-031338
• METHYL L-3-PHENYLLACTATE
• l-3-phenyl-lactic acid methyl ester

• MDL： MFCD00038224
• InChIKey： NMPPJJIBQQCOOI-VIFPVBQESA-N
• Inchi： 1S/C10H12O3/c1-13-10(12)9(11)7-8-5-3-2-4-6-8/h2-6,9,11H,7H2,1H3/t9-/m0/s1
• SMILES： O([H])[C@]([H])(C(=O)OC([H])([H])[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 180.078644g/mol
• Surface Charge: 0
• XLogP3: 1.5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 180.078644g/mol
• Monoisotopic Mass: 180.078644g/mol
• Topological Polar Surface Area: 46.5Ų
• Heavy Atom Count: 13
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 0.76300
• PSA: 46.53000
• Refractive Index: 1.529
• Boiling Point: 286.1°C at 760 mmHg
• Melting Point: 40-45 °C (lit.)
• Flash Point: 120 ºC
• Color/Form: Not determined
• Solubility: Not determined
• Specific Rotation: -20.0 º(c=2,H2O)
• Optical Activity: [α]/D +4.4±0.5°, c = 1% in methanol
• Density: 1.150

(S)-Methyl 2-hydroxy-3-phenylpropanoate Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

(S)-Methyl 2-hydroxy-3-phenylpropanoate Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%